2-Ethyl-5-(morpholino(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[morpholin-4-yl-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H19N5O4S/c1-2-13-18-17-21(19-13)16(23)15(27-17)14(20-7-9-26-10-8-20)11-3-5-12(6-4-11)22(24)25/h3-6,14,23H,2,7-10H2,1H3
• InChI Key: PHUZPRNBDHEBLA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCOCC4)O
• Molecular Formula: C17H19N5O4S
• Molecular Weight: 389.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of 2-Ethyl-5-(morpholino(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is C17H19N5O4S . The compound’s monoisotopic mass is approximately 389.12 Da .

Scientific Research Applications

Cerebral Protective Agents and Anti-anoxic Activity

Research has shown the synthesis of various 2-aminothiazoles and 2-thiazolecarboxamides with significant anti-anoxic (AA) activity, highlighting the potential of thiazole derivatives in developing cerebral protective agents. This includes compounds with nitrogenous basic moieties at specific positions of the thiazole ring, demonstrating potent AA activity in animal models (Ohkubo et al., 1995).

Anticancer Activity

Quinazoline derivatives, structurally related to the specified compound, have shown cytotoxic and antiproliferative activities against human tumor cell lines. For example, a specific quinazoline derivative exhibited potent anticancer activity in cytotoxic screening, suggesting the potential utility of such compounds in cancer therapy (Ovádeková et al., 2005).

Antimicrobial Activities

Thiazole derivatives have been synthesized and evaluated for their antimicrobial activities, with some compounds displaying significant efficacy against various microorganisms. This includes novel triazole derivatives synthesized from reactions involving primary amines and demonstrating good to moderate antimicrobial activities (Bektaş et al., 2007).

Anti-inflammatory Activity

Studies on thiazolo[3,2-b]-1,2,4-triazole derivatives have reported compounds with significant anti-inflammatory activities. For example, certain synthesized compounds were found to possess notable anti-inflammatory effects in pharmacological screenings, with minimal gastric ulceration at certain dose levels (Tozkoparan et al., 2000).

Antiprotozoal Activity

Some thiazole derivatives have shown moderate activity against Trypanosoma cruzi and Trypanosoma rhodesiense, suggesting their potential as leads for developing antiprotozoal drugs. This includes compounds with substituted methylamine side chains prepared through specific synthetic routes (Verge & Roffey, 1975).